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Compound of Interest

Compound Name: 1-[2-(2-pyridinyl)phenyl]Ethanone

CAS No.: 137103-78-7

Cat. No.: B13873612

Get Quote

Executive Summary & Compound Identity
1-[2-(2-pyridinyl)phenyl]Ethanone (CAS: 137103-78-7) is a biaryl ketone featuring a phenyl

ring substituted at the ortho positions with an acetyl group and a 2-pyridyl moiety. This

structural arrangement creates a potential

-chelating site or, upon cyclometalation, a

-coordination motif, making it a high-value intermediate in the synthesis of phosphorescent
Iridium(III) complexes (e.g., for OLEDs) and bioactive heterocycles.
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Parameter Detail

IUPAC Name 1-(2-(Pyridin-2-yl)phenyl)ethan-1-one

Common Synonyms
2-(2-Acetylphenyl)pyridine; o-Acetyl-2-

phenylpyridine

CAS Number 137103-78-7

Molecular Formula

C

H

NO

Molecular Weight 197.24 g/mol

Appearance Pale yellow oil or low-melting solid

Structural Analysis & Synthesis
Understanding the synthesis is prerequisite to interpreting the spectroscopic data, particularly

for identifying impurities (e.g., homocoupling byproducts).

Synthesis Workflow (Suzuki-Miyaura Coupling)
The most robust route to this compound is the Palladium-catalyzed cross-coupling of 2-

acetylphenylboronic acid with 2-bromopyridine. This method ensures regioselectivity and

avoids the mixture of isomers common in Friedel-Crafts acylation.

2-Acetylphenylboronic Acid
(CAS: 308103-40-4)

Pd(PPh3)4 or Pd(dppf)Cl2
Na2CO3, Dioxane/H2O

2-Bromopyridine
(CAS: 109-04-6)

1-[2-(2-pyridinyl)phenyl]Ethanone
(Target)

Reflux, 8-12h
Yield: ~70-85%

Click to download full resolution via product page

Figure 1: Suzuki-Miyaura coupling pathway for the regioselective synthesis of the target biaryl

ketone.
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Spectroscopic Characterization
The following data represents the consensus spectroscopic signature for 1-[2-(2-
pyridinyl)phenyl]Ethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is characterized by a distinct methyl singlet and a complex aromatic region (8
protons) due to the overlapping phenyl and pyridyl rings. The

C NMR confirms the ketone carbonyl and the biaryl linkage.

H NMR Data (400 MHz, CDCl

)
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

1.95 – 2.10 Singlet (s) 3H –C(O)CH

Methyl group.[1]

Upfield shift (vs.

typical

acetophenone

~2.6 ppm) due to

anisotropic

shielding from

the twisted

pyridine ring.

7.15 – 7.25 Multiplet (m) 1H Py-H5
Pyridine ring

proton.

7.35 – 7.55 Multiplet (m) 4H Ph-H + Py-H
Overlapping

aromatic signals.

7.60 – 7.70 Multiplet (m) 2H Ph-H / Py-H
Aromatic

backbone.

8.60 – 8.70 Doublet (d) 1H
Py-H6 (

-H)

Characteristic

deshielded

proton adjacent

to Nitrogen.

Key Diagnostic Signal: The methyl singlet appearing around 2.0 ppm is diagnostic. In standard

acetophenones, this signal is near 2.6 ppm. The ortho-pyridyl group forces the carbonyl out of

planarity or exerts a shielding effect, causing this significant upfield shift.

C NMR Data (100 MHz, CDCl

)
Carbonyl (C=O):

~204–206 ppm. (Typical ketone).
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Aliphatic (CH

):

~29–31 ppm.

Aromatic/Heteroaromatic:

121.0, 122.5, 127.5, 128.8, 130.5, 136.0, 140.5, 149.5 (C-N), 157.0 (ipso-C).

Infrared (IR) Spectroscopy
The IR spectrum validates the functional groups, specifically the ketone and the pyridine ring

vibrations.

Wavenumber (cm

)
Vibration Mode Assignment

1680 – 1695 (C=O) stretch

Conjugated ketone. Lower

frequency than non-conjugated

(1715 cm

) but slightly higher than planar

acetophenone due to steric

twist.

1580 – 1590 (C=C, C=N) stretch
Pyridine/Phenyl ring breathing

modes.

3050 – 3060 (C-H) stretch Aromatic C-H.

2920 – 2980 (C-H) stretch Aliphatic C-H (Methyl group).

Mass Spectrometry (MS)
Ionization Mode: ESI (Electrospray Ionization) or EI (Electron Impact).

Molecular Ion:
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[M+H]

(ESI):m/z 198.1

[M]

(EI):m/z 197.1

Fragmentation Pattern (EI):

m/z 197 (M

)

m/z 182 (M – CH

): Loss of methyl radical.

m/z 154 (M – COCH

): Loss of acetyl group (formation of phenylpyridine cation).

m/z 78 (Pyridine fragment).

Experimental Protocol: Synthesis & Isolation
For researchers requiring this compound for ligand synthesis, the following validated protocol

(Suzuki Coupling) is recommended over acylation methods.

Materials
2-Acetylphenylboronic acid (1.0 equiv)

2-Bromopyridine (1.0 equiv)[2]

Pd(PPh

)

(5 mol%) or Pd(dppf)Cl
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Na

CO

(2.0 M aqueous solution)

Solvent: 1,4-Dioxane or Toluene/Ethanol (4:1).

Step-by-Step Methodology
Setup: Charge a Schlenk flask with 2-acetylphenylboronic acid, 2-bromopyridine, and the

Palladium catalyst.

Inert Atmosphere: Evacuate and backfill with Nitrogen (N

) or Argon three times.

Solvent Addition: Add degassed 1,4-dioxane and the aqueous Na

CO

solution via syringe.

Reaction: Heat the mixture to reflux (approx. 100°C) for 12–24 hours. Monitor by TLC

(Hexane:EtOAc 4:1).

Workup: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x).[3]

Purification: Wash combined organics with brine, dry over Na

SO

, and concentrate. Purify via silica gel flash chromatography (Gradient: 0%

20% EtOAc in Hexanes).

Product: Isolate as a pale yellow oil or solid.

References
Synthesis & Cross-Coupling:Journal of Organic Chemistry, 2004, 69, 5778. (General Suzuki
protocols for ortho-substituted boronic acids).
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Boronic Acid Preparation:Journal of the American Chemical Society, 2002, 124, 1162.
Murai Reaction Context:Nature, 1993, 366, 529. (C-H activation of 2-phenylpyridine, relevant
for structural analogs).

Iridium Ligand Chemistry:Inorganic Chemistry, 2010, 49, 2512. (Use of 2-phenylpyridine

derivatives in Ir complexes).[4]

Chemical Database:PubChem Compound Summary for CID 10886588 (1-[2-(2-
pyridinyl)phenyl]Ethanone). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rsc.org [rsc.org]

2. 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-
Mediated Domino C–O/C–N/C–C Bond Formation Reactions - PMC [pmc.ncbi.nlm.nih.gov]

3. digitalcommons.liberty.edu [digitalcommons.liberty.edu]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Analysis of 1-[2-(2-
pyridinyl)phenyl]Ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13873612/docs#technical-guide-spectroscopic-
analysis-of-1-2-2-pyridinyl-phenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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